Cas no 13260-62-3 (2-(1H-benzotriazol-1-yl)ethyl carbamate)

• Product Name: 2-(1H-benzotriazol-1-yl)ethyl carbamate
• CAS No: 13260-62-3
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 1231184
• PubChem ID: 25813
• Update Time: 2025-04-20

2-(1H-benzotriazol-1-yl)ethyl carbamate Chemical and Physical Properties

Names and Identifiers

• 2-(1H-benzotriazol-1-yl)ethyl carbamate
• 1H-Benzotriazole-1-ethanol, carbamate (ester)
• 09L17842T9
• 13260-62-3
• 1H-Benzotriazole-1-ethanol, 1-carbamate
• 1-(2-CARBAMYLOXYETHYL)BENZOTRIAZOLE
• UNII-09L17842T9

• Inchi： 1S/C9H10N4O2/c10-9(14)15-6-5-13-8-4-2-1-3-7(8)11-12-13/h1-4H,5-6H2,(H2,10,14)
• InChI Key： PCXQCSOAKLWZIF-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CCN1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 206.0805
• Monoisotopic Mass: 206.080376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83

Experimental Properties

• Density: 1.45
• Boiling Point: 471.5°C at 760 mmHg
• Flash Point: 239°C
• Refractive Index: 1.676
• PSA: 83.03